5-Bromo-4-(bromomethyl)-2-fluoropyridine

• Molecular Formula: C6H4Br2FN
• Molecular Weight: 268.91 g/mol
• IUPAC Name: 5-bromo-4-(bromomethyl)-2-fluoropyridine
• InChI: InChI=1S/C6H4Br2FN/c7-2-4-1-6(9)10-3-5(4)8/h1,3H,2H2
• InChI Key: HGADIWAUJMBWJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)Br)CBr

Description

5-Bromo-4-(bromomethyl)-2-fluoropyridine is a heterocyclic organic compound that contains bromine, fluorine, and pyridine as its core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-(bromomethyl)-2-fluoropyridine typically involves the bromination of 4-(bromomethyl)-2-fluoropyridine. The reaction is carried out under controlled conditions using bromine or a bromine-containing reagent. The reaction conditions often include the use of a solvent such as dichloromethane or acetonitrile, and the reaction is typically conducted at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

In an industrial setting, the production of 5-Bromo-4-(bromomethyl)-2-fluoropyridine can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and improves the yield and purity of the final product. The use of automated systems and advanced analytical techniques ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-(bromomethyl)-2-fluoropyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can undergo oxidation to form different oxidation states, which can be useful in various synthetic applications.

Reduction Reactions: Reduction of the compound can lead to the formation of different reduced derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and other nucleophiles. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can lead to the formation of azido, thiocyanato, or other substituted derivatives, while oxidation and reduction reactions can yield various oxidized or reduced forms of the compound.

Scientific Research Applications

5-Bromo-4-(bromomethyl)-2-fluoropyridine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is used in the development of bioactive molecules and pharmaceuticals.

Medicine: It serves as an intermediate in the synthesis of drugs and therapeutic agents.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism by which 5-Bromo-4-(bromomethyl)-2-fluoropyridine exerts its effects involves its interaction with various molecular targets and pathways. The bromine and fluorine atoms in the compound can participate in halogen bonding and other non-covalent interactions, which can influence the compound’s reactivity and binding affinity. The pyridine ring can also engage in π-π stacking interactions and hydrogen bonding, further contributing to the compound’s overall mechanism of action.

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-4-(bromomethyl)-2-chloropyridine
• 5-Bromo-4-(bromomethyl)-2-methylpyridine
• 5-Bromo-4-(bromomethyl)-2-iodopyridine

Uniqueness

5-Bromo-4-(bromomethyl)-2-fluoropyridine is unique due to the presence of both bromine and fluorine atoms in its structure. This combination of halogens imparts distinct chemical properties, such as increased reactivity and the ability to form strong halogen bonds. Additionally, the fluorine atom can influence the electronic properties of the pyridine ring, making this compound particularly valuable in various synthetic and research applications.

Biological Activity

5-Bromo-4-(bromomethyl)-2-fluoropyridine is an organic compound categorized under halogenated pyridines. Its unique structure, featuring a pyridine ring substituted with both bromomethyl and fluorine groups, contributes to its diverse biological activities and potential applications in medicinal chemistry. This article explores the compound's biological activity, including its interactions with molecular targets, synthesis methods, and implications for drug design.

Chemical Structure and Properties

• Molecular Formula : CHBrFN
• Molecular Weight : Approximately 220.91 g/mol
• Functional Groups : Bromomethyl and fluorine substituents enhance reactivity and stability.

The bromomethyl group serves as an electrophile, facilitating nucleophilic attacks by biological molecules. This characteristic allows the compound to form covalent bonds with nucleophilic sites in enzymes or receptors, potentially altering their activity and function.

The biological activity of 5-Bromo-4-(bromomethyl)-2-fluoropyridine is primarily attributed to its electrophilic nature. The compound can interact with various biomolecules, leading to:

• Covalent Bond Formation : The bromomethyl group can form stable adducts with nucleophilic sites on proteins or enzymes.
• Alteration of Enzyme Activity : These interactions may modify the function of enzymes or receptors, which is crucial for drug development.

Biological Activities

Research indicates that 5-Bromo-4-(bromomethyl)-2-fluoropyridine exhibits several biological activities:

• Antimicrobial Activity : The compound has shown promising results against various bacterial strains, suggesting its potential as an antibacterial agent.
• Anti-inflammatory Properties : Preliminary studies indicate that it may possess anti-inflammatory effects, although more research is needed to confirm these findings.

Antimicrobial Activity

A study demonstrated that compounds similar to 5-Bromo-4-(bromomethyl)-2-fluoropyridine exhibited significant antibacterial activity against Escherichia coli, with inhibition values reaching up to 91.95% . This suggests that the compound could be a candidate for developing new antibiotics.

Anti-thrombolytic Activity

Another investigation into pyridine derivatives revealed that certain structural modifications could enhance anti-thrombolytic activity. Although specific data on 5-Bromo-4-(bromomethyl)-2-fluoropyridine was not highlighted, the presence of halogen groups in similar compounds correlated with increased efficacy in clot formation inhibition .

Synthesis Methods

The synthesis of 5-Bromo-4-(bromomethyl)-2-fluoropyridine typically involves the bromination of 2-fluoropyridine using N-bromosuccinimide (NBS) in an organic solvent like carbon tetrachloride under reflux conditions. The following steps outline the synthesis process:

• Bromination : React 2-fluoropyridine with NBS to introduce bromine substituents.
• Formation of Hydrobromide Salt : Treat the product with hydrobromic acid.
• Purification : Use techniques such as column chromatography for purification.

Comparison with Similar Compounds

Compound Name	Structure Features	Notable Activities
5-Bromo-4-(bromomethyl)-2-fluoropyridine	Bromomethyl & fluorine substituents	Antibacterial, anti-inflammatory
5-Bromo-2-methylpyridin-3-amine	Bromine at different positions	Anti-thrombolytic, biofilm inhibition
Other halogenated pyridines	Varying halogen substitutions	Diverse biological activities

This table highlights how structural variations among pyridine derivatives can influence their biological activities.